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Abstract
Sophoricoside, an isoflavone glycoside found in Sophora japonica, exhibits greater

bioavailability and more potent pharmacological activities, including anti-inflammatory, anti-

cancer, and anti-osteoporotic effects, compared to its precursor, Sophorabioside.[1][2][3][4]

This application note provides a detailed protocol for the enzymatic conversion of

Sophorabioside to Sophoricoside using α-L-rhamnosidase from Chloroflexus aurantiacus.

This biotransformation offers a specific, efficient, and selective method for enhancing the

therapeutic potential of Sophora japonica extracts. The optimal reaction conditions and a step-

by-step protocol for laboratory-scale production and analysis are presented.

Introduction
Sophora japonica L. (Japanese pagoda tree) is a medicinal herb widely used in East Asia, rich

in bioactive flavonoids such as Sophorabioside and Sophoricoside.[1][5] Sophoricoside

(genistein-4'-O-glucoside) is recognized as a more therapeutically active form due to its higher

bioavailability.[2][3][4] The enzymatic conversion of Sophorabioside, which is often more

abundant in plant extracts, into the more valuable Sophoricoside is a key strategy for

developing functional foods and pharmaceutical products with enhanced efficacy.[1][3]
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α-L-rhamnosidases (EC 3.2.1.40) are glycoside hydrolases that specifically cleave terminal α-

L-rhamnose residues from various natural glycosides.[6][7] This specific catalytic activity makes

them ideal biocatalysts for the targeted conversion of Sophorabioside to Sophoricoside.

Research has demonstrated that α-L-rhamnosidase from Chloroflexus aurantiacus is highly

effective for this transformation, showing excellent selectivity for neohesperidose-containing

flavonoids like Sophorabioside.[1][2]

Principle of the Reaction
The enzymatic reaction involves the specific hydrolysis of the terminal α-L-rhamnosyl linkage

from Sophorabioside. The α-L-rhamnosidase enzyme catalyzes this cleavage, releasing L-

rhamnose and yielding Sophoricoside as the final product. This targeted deglycosylation

enhances the bioactivity of the parent molecule.
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Phase 1: Substrate Preparation

Phase 2: Enzymatic Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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